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Compound of Interest

Compound Name: CTP xsodium

cat. No.: B15217149

Proper disposal of Cytidine 5'-triphosphate, sodium salt (CTP xsodium), is crucial for
maintaining laboratory safety and environmental compliance. While not classified as a
hazardous material by the OSHA Hazard Communication Standard (29 CFR 1910.1200),
proper chemical waste management protocols should be followed.[1] This guide provides
detailed procedures for the safe handling and disposal of CTP sodium salt for researchers,
scientists, and drug development professionals.

Chemical and Physical Properties

A summary of the key identifiers and properties for CTP sodium salt is provided below. Note
that various hydrated and salt forms exist, which may have different CAS numbers.
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Property Data Reference
CTP, disodium salt hydrate;

Synonyms Cytidine 5'-(tetrahydrogen [2][3]
triphosphate), disodium salt
C9H14N3Na2014P3 (for

Molecular Formula o [3]
disodium salt)

] 527.12 g/mol (for disodium

Molecular Weight [3]
salt)
652154-13-7 (disodium salt
hydrate)[2], 123334-07-6

CAS Numbers , [21[3][4][5][6]
(xsodium salt, hydrate)[3],
18423-42-2[4][5][6]
Solid (powder) or clear

Appearance i [21[7]
agueous solution

- Stable under normal
Stability [2]

conditions.[2]

Personal Protective Equipment (PPE)

Before handling CTP sodium salt for disposal, ensure the appropriate personal protective

equipment is worn to minimize exposure.

PPE Category Specification

Wear appropriate protective eyeglasses or

Eye/Face Protection

chemical safety goggles.

Wear appropriate protective gloves and a lab

Skin Protection
coat.

For solid forms, use respiratory protection if dust

Respiratory Protection

formation is likely. Ensure adequate ventilation.
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Step-by-Step Disposal Procedure

The generation of waste should be avoided or minimized whenever possible.[1] For surplus or
expired CTP sodium salt, follow the procedure below. Do not discharge into the sanitary sewer
unless explicitly permitted by local regulations.

1. Waste Characterization and Segregation:
o Solid Waste: Unused or expired solid CTP sodium salt should be treated as chemical waste.

 Liquid Waste: Solutions of CTP sodium salt should be collected as agueous chemical waste.
Do not mix with other waste streams, especially strong oxidizing agents.[2]

o Contaminated Materials: Any materials (e.g., weigh boats, pipette tips, gloves) grossly
contaminated with CTP sodium salt should be disposed of as solid chemical waste.

2. Containment and Labeling:

» Solid Waste: Carefully sweep or vacuum the solid material.[1] Avoid generating dust.[2]
Place the material into a designated and clearly labeled waste container.

» Liquid Waste: Collect solutions in a sealable, non-reactive container (e.g., a high-density
polyethylene bottle).

e Labeling: The waste container must be clearly labeled with "Cytidine 5'-triphosphate, sodium
salt" and the approximate quantity. Ensure the container is sealed tightly and stored in a
cool, dry, and well-ventilated area away from incompatible materials.[1][2]

3. Disposal Execution:

» All waste containing CTP sodium salt must be disposed of in accordance with local, state,
and federal environmental protection and waste disposal regulations.[1]

» Arrange for pickup and disposal through a licensed waste disposal contractor or your
institution's Environmental Health and Safety (EHS) office.[1]

Accidental Spill Protocol
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In the event of a spill, adhere to the following procedure:

o Evacuate and Secure: Evacuate unnecessary personnel from the immediate area.[1] Ensure
adequate ventilation.[2]

» Control Spill: For solid spills, prevent the formation of dust.[2] For liquid spills, contain the
spill using absorbent materials.

e Clean-up:
o Wear appropriate PPE (gloves, safety goggles, lab coat).

o For solid material, carefully sweep or vacuum up the material and place it in a labeled
waste container for disposal.[1][2]

o For liquid spills, use an inert absorbent material to soak up the solution. Place the
absorbent material into the labeled waste container.

o Decontaminate: Clean the spill area thoroughly with water.

o Seek Medical Attention if Necessary:

o

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.[8]

[¢]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes.[2]

[¢]

Inhalation: Remove to fresh air.[2]

[e]

Ingestion: Rinse mouth with water and seek medical attention if symptoms occur.[1]

Disposal Workflow Diagram

The following diagram outlines the decision-making process and workflow for the proper
disposal of CTP sodium salt.
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Disposal of CTP Sodium Salt

Surplus or Expired
CTP Sodium Salt

Determine Waste Form
(Solid, Liquid, or Contaminated Material)

Contaminated
Material

Solid Waste Procedure:
1. Sweep/vacuum carefully. Liquid Waste Procedure:

2. Avoid dust generation. 1. Collect in a sealed, non-reactive container.
3. Place in sealed container.

Label Waste Container:

- 'Cytidine 5"-triphosphate, sodium salt'
- Note concentration if applicable
- Indicate hazard (Non-Hazardous Chemical Waste)

'

Store container in a designated
chemical waste accumulation area.

l

Contaminated Material Procedure:
1. Collect items (gloves, tips, etc.).
2. Place in a sealed bag or container.

Click to download full resolution via product page

Caption: Workflow for the proper disposal of CTP sodium salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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